2-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-phenylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C14H10N2O/c17-14-10-12(11-6-2-1-3-7-11)15-13-8-4-5-9-16(13)14/h1-10H
• InChI Key: VAKQBHALQXEEAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)N3C=CC=CC3=N2
• Molecular Formula: C14H10N2O
• DSSTOX Substance ID: DTXSID60303120
• Molecular Weight: 222.24 g/mol
• CAS RN: 16054-93-6

Description

2-Phenyl-4H-pyrido[1,2-a]pyrimidin-4-one is a highly bioactive and multipurpose heterocyclic motif. It has applications in drugs, natural products, agrochemicals, material science, and organic synthesis. It exhibits versatile biological activities, such as CXCR3 antagonism, HLE inhibition, MexAB-OprM specific efflux pump inhibition, potent 5-HT6 antagonists, and acetylcholinesterase inhibition.

Synthesis Analysis

An expeditious metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-one has been devised to synthesize diversely orchestrated 3-ArS/ArSe derivatives in high yields (up to 95%). This operationally simple reaction proceeds under mild reaction conditions, can be executed in gram scale, and also highlights broad functional group tolerance. Other methods for the synthesis of 4H-pyrido[1,2-a]pyrimidin-4-ones have been reported, including the use of commercially available 2-aminopyridines and β-oxo esters.

Molecular Structure Analysis

The molecular structure of this compound has been established using various techniques such as FT-IR, 1H and 13C NMR, and mass spectrometry. The molecular formula is C8H6N2O.

Chemical Reactions Analysis

The chemical reactions involving this compound include C-3 chalcogenation (sulfenylation and selenylation) and Pd catalyzed direct arylation and alkenylation through C–H bond functionalization.

Scientific Research Applications

Aldose Reductase Inhibition and Antioxidant Activity

2-Phenyl-pyrido[1,2-a]pyrimidin-4-one derivatives have been identified as selective aldose reductase inhibitors with significant antioxidant properties. These derivatives, especially those bearing a phenol or catechol moiety, demonstrate inhibitory activity in the micromolar/submicromolar range. Their structure-activity relationships and theoretical binding modes suggest their potential in pharmacological applications (La Motta et al., 2007).

Novel Heterocyclic System Development

Research has led to the development of derivatives like 12H-pyrido[1′,2′:1,2]pyrimido[4,5-b]quinoline, a new heterocyclic system. These derivatives exhibit distinct nucleophilic reactivity and are synthesized through reactions involving N,N-dimethylformamide/phosphorus oxychloride Vilsmeier-Haack reagent (Roma et al., 1987).

Synthesis of Diverse Derivatives

Further studies have focused on synthesizing diverse derivatives of pyrido[1,2-a]pyrimidin-4-one. These include 1-alkyl or phenyl-2H-dipyrido[1,2-a:2′,3′-d]pyrimidine-2,5(1H)-diones, which are synthesized using Vilsmeier reagent and have shown promise in various applications (Braccio et al., 1992).

Biological Activity Exploration

There's also significant interest in exploring the biological activities of these compounds. For instance, new cyclization products of 3-(4-substituted benzylidene)-2H-pyrido[1,2-a]pyrimidine 2,4-(3H)-diones have been synthesized and screened for antimicrobial and antitubercular activities (Bishnoi et al., 2013).

Potential as Tyrosine Kinase Inhibitors

The structure of pyrido[1,2-a]pyrimidin-4-one is also of interest due to its similarity to nitrogenous bases in DNA and RNA, showing potential as tyrosine kinase inhibitors. Research in this area aims to develop new biologically active compounds, especially as ZAP-70 inhibitors (Masip et al., 2021).

Synthesis Techniques and Applications

Studies have also focused on the synthesis techniques of these compounds, emphasizing environmentally friendly and efficient methods. For example, an effective synthesis of 4H-pyrido[1,2-a]pyrimidin-4-ones using water as a solvent in a catalyst-free environment demonstrates the potential for green chemistry applications (Yan et al., 2014).

Mechanism of Action

Target of Action

It is known that pyrido[1,2-a]pyrimidin-4-one derivatives are highly bioactive and multipurpose heterocyclic motifs, having applications in drugs, natural products, agrochemicals, material science, and organic synthesis .

Mode of Action

It has been suggested that the compound can undergo metal-free c-3 chalcogenation (sulfenylation and selenylation) to synthesize diversely orchestrated 3-ars/arse derivatives . This operationally simple reaction proceeds under mild reaction conditions, can be executed in gram scale, and also highlights broad functional group tolerance .

Biochemical Pathways

It is known that the compound can undergo a radical mechanistic pathway for transformations .

Result of Action

It is known that the compound can be used to synthesize diversely orchestrated 3-ars/arse derivatives in high yields .

Future Directions

The future directions in the research of 2-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one could involve further exploration of its biological activities and potential applications in pharmaceuticals, agrochemicals, and material sciences. Additionally, the development of more efficient and practical methods for transition-metal-free C–S/Se bond forming reactions using thiols/diselenide as the sulfenylation/selenation reagent is an attractive and synthetically desirable direction.

Biochemical Analysis

Biochemical Properties

The compound 2-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one plays a significant role in biochemical reactions. It has been used to synthesize diversely orchestrated 3-ArS/ArSe derivatives in high yields . This reaction proceeds under mild conditions and highlights broad functional group tolerance .

Cellular Effects

It has been suggested that the compound exhibits versatile biological activities . These activities include CXCR3 antagonism, HLE inhibition, MexAB-OprM specific efflux pump inhibition, potent 5-HT6 antagonists, and acetylcholinesterase inhibition .

Molecular Mechanism

The molecular mechanism of this compound is complex. Preliminary experimental investigation suggests a radical mechanistic pathway for these transformations

Temporal Effects in Laboratory Settings

It is known that the compound is stable under mild reaction conditions .

Metabolic Pathways

It is known that the compound can be used to synthesize diversely orchestrated 3-ArS/ArSe derivatives